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Abstract
These application notes provide a comprehensive overview and detailed experimental

protocols for the use of AZ084, a potent and selective allosteric antagonist of C-C chemokine

receptor 8 (CCR8), in a subcutaneous Lewis Lung Carcinoma (LLC) in vivo mouse model.

AZ084 has demonstrated potential in cancer immunotherapy by modulating the tumor

microenvironment through the inhibition of regulatory T cell (Treg) differentiation. This

document outlines the mechanism of action of AZ084, its pharmacokinetic profile, and detailed

methodologies for conducting preclinical efficacy studies in mice, including tumor model

establishment, drug administration, and pharmacodynamic analysis of Treg populations.

Introduction
AZ084 is an orally bioavailable small molecule that acts as an allosteric antagonist of CCR8.[1]

[2] CCR8 is a chemokine receptor predominantly expressed on tumor-infiltrating Tregs, which

are key mediators of immunosuppression within the tumor microenvironment.[3] The ligand for

CCR8, CCL1, is often present in tumors and promotes the recruitment and suppressive

function of Tregs. By blocking the CCL1-CCR8 signaling axis, AZ084 is designed to inhibit the

differentiation and function of these immunosuppressive cells, thereby enhancing anti-tumor

immunity. Preclinical studies have shown that targeting this pathway can restrain the formation

of an immunologically tolerant pre-metastatic niche and reduce tumor metastasis.[1]
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Mechanism of Action: CCR8 Signaling in Regulatory
T Cells
The CCL1-CCR8 signaling pathway plays a critical role in the function and stability of

regulatory T cells. The binding of CCL1 to CCR8 on the surface of Tregs activates downstream

signaling cascades, prominently involving the Signal Transducer and Activator of Transcription

3 (STAT3).[4][5] Activated STAT3 promotes the expression of the master transcriptional

regulator of Tregs, Forkhead box P3 (Foxp3).[2][4] Increased Foxp3 expression enhances the

suppressive capabilities of Tregs, contributing to an immunosuppressive tumor

microenvironment that allows for tumor growth and evasion of the host immune system.

AZ084, as a CCR8 antagonist, blocks this initial ligand-receptor interaction, thereby inhibiting

STAT3 activation and subsequent Foxp3 upregulation.
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CCR8 Signaling Pathway in Treg Cells
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AZ084 In Vivo Efficacy Study Workflow

LLC1 Cell Culture

Prepare Cell Suspension
(1x10^6 cells / 100 µL)

Subcutaneous Injection
in C57BL/6 Mice

Tumor Growth Monitoring
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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